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Compound of Interest

3-(Chloromethyl)-1-methyl-1H-
Compound Name:
pyrazole

Cat. No.: B1267674

An In-depth Technical Guide to the Safety and Handling of 3-(Chloromethyl)-1-methyl-1H-
pyrazole

Executive Summary: 3-(Chloromethyl)-1-methyl-1H-pyrazole is a valuable heterocyclic
building block in medicinal chemistry and drug discovery, primarily used as a reactive
intermediate for introducing the (1-methyl-1H-pyrazol-3-yl)methyl moiety into target molecules.
The pyrazole scaffold is a privileged structure found in numerous FDA-approved drugs,
highlighting its importance in pharmaceutical development.[1][2] However, the title compound is
a hazardous chemical that poses significant risks, including severe corrosivity, acute toxicity,
and high reactivity, particularly with water. This guide provides a comprehensive overview of its
physicochemical properties, hazards, and essential safety and handling protocols for
researchers, scientists, and drug development professionals. Adherence to the procedures
outlined herein is critical to ensure safe laboratory operations.

Physicochemical Properties

3-(Chloromethyl)-1-methyl-1H-pyrazole is a reactive compound whose physical state can be
a liquid or a low-melting solid.[3][4] Its key properties are summarized in the table below.
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Property Value Reference
CAS Number 84547-64-8 [31[41[5][6]
Molecular Formula CsH7CINz [31[5]
Molecular Weight 130.58 g/mol

Boiling Point 146-148 °C [4115]
Density 1.2 g/cm3 [4]

pKa (Predicted) 1.31+£0.10 [4]
Appearance Liquid or Solid [3]

Purity Typically >97% [61[7]
Canonical SMILES CICC1=NN(C=C1)C [5]

InChi Key DHOBZYGMEYEAEM- B[]

UHFFFAOYSA-N

Hazard Identification and Safety Precautions

This compound is classified as hazardous and must be handled with extreme caution.[6][8] The
primary risks are acute toxicity, severe skin and eye damage, and respiratory irritation.[6][8]
Contact with water can be violent and may liberate toxic gas.[6]
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity H302: Harmful if
Category 4 GHSO07 Danger
(Oral) swallowed.[6][8]
- H312: Harmful in
Acute Toxicity ) )
Category 4 GHSO07 Danger contact with skin.
(Dermal)
[6]
Acute Toxicity H332: Harmful if
) Category 4 GHSO07 Danger ]
(Inhalation) inhaled.[6]
H314: Causes
) ) severe skin
Skin Corrosion Category 1B GHSO05 Danger
burns and eye
damage.[6][8]
) H318: Causes
Serious Eye )
Category 1 GHSO05 Danger serious eye
Damage
damage.[6]
) H335: May
STOT (Single ]
Category 3 GHSO07 Danger cause respiratory
Exposure) o
irritation.[8][9]
EUHO014: Reacts
EUH Statement - - Danger violently with
water.[6]
EUHO029:
Contact with
EUH Statement - - Danger

water liberates

toxic gas.[6]

A logical workflow must be followed to ensure the safe handling of this reagent.
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Emergency

Preparedness
(Spill Kit, Eyewash)

Preparation Phase Handling Phase Post-Handling Phase

Assess Risks & Set Up Engineering Controls. Don Full PPE WeighiDispense Perform Reaction Quench Reagent & Dispose of Waste in Clean Work Area.
Review SDS (Fume Hood, Blast Shield) (Gloves, Goggles, Face Shield, Lab Coat) Compound in Hood Under Inert Atmosphere Decontaminate Glassware Designated Hazardous Container

Reactants

Base Products
e.g., K2COs, NaH

Byproducts
(e.g., KCI, H20)

Nucleophile (Nu-H)
e.g., R-OH, R-NHz, R-SH

Solvent
(e.g., DMF, ACN)

Substituted Product

3-(Chloromethyl)-1-methyl-1H-pyrazole

General workflow for nucleophilic substitution reactions.
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Dissolve (1-methyl-1H-pyrazol-3-yl)methanol
in anhydrous DCM

'

Cool to 0°C
(Ice Bath)

'

Add Thionyl Chloride
Dropwise (< 5°C)

'

Stir at Room Temp
(1-3 hours)

Incomplete

Monitor by TLC

Quench with sat. NaHCOs3
at0°C

l

Extract with DCM

'

Dry Organic Layer
(MgSO0s4) & Filter

'

Concentrate in vacuo

Purify as needed
(Distillation/Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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